Cas no 93-45-8 (Phenol,4-(2-naphthalenylamino)-)

• Product Name: Phenol,4-(2-naphthalenylamino)-
• CAS No: 93-45-8
• MF: C₁₆H₁₃NO
• MW: 235.280524015427
• MDL: MFCD00004053
• CID: 803914
• Update Time: 2025-07-19

Phenol,4-(2-naphthalenylamino)- Chemical and Physical Properties

Names and Identifiers

• Phenol,4-(2-naphthalenylamino)-
• 4-(Naphthalen-2-ylamino)phenol
• N-(4-Hydroxyphenyl)-2-Naphthylamine
• P-HYDROXYPHENYL-BETA-NAPHTHYLAMINE
• 4-(2-Naphthalenylamino)phenol (ACI)
• Phenol, p-(2-naphthylamino)- (7CI, 8CI)
• 2-(4-Hydroxyphenylamino)-naphthalene
• 4-(2-Naphthylamino)phenol
• 4-Hydroxyphenyl-β-naphthylamine
• N-(p-Hydroxyphenyl)-2-naphthylamine
• N-(p-Hydroxyphenyl)-β-naphthylamine
• NSC 15372
• NSC 21065
• p-(2-Naphthylamino)phenol
• p-(β-Naphthylamino)phenol
• p-Hydroxyneozon
• p-Hydroxyneozone
• p-Hydroxyphenyl-2-naphthylamine
• p-Hydroxyphenyl-β-naphthylamine
• Paraoxyneozone

• MDL： MFCD00004053
• Inchi： 1S/C16H13NO/c18-16-9-7-14(8-10-16)17-15-6-5-12-3-1-2-4-13(12)11-15/h1-11,17-18H
• InChI Key： RACMGQBQYYWANW-UHFFFAOYSA-N
• SMILES： OC1C=CC(NC2C=C3C(C=CC=C3)=CC=2)=CC=1

Computed Properties

• Exact Mass: 235.10000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.0711 (rough estimate)
• Melting Point: 139-142 °C(lit.)
• Boiling Point: 377.68°C (rough estimate)
• Refractive Index: 1.6000 (estimate)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 32.26000
• LogP: 4.36200

Phenol,4-(2-naphthalenylamino)- Security Information

• Hazard Category Code： 20/21/22-36/37/38-40
• Safety Instruction： 26-36/37/39-45
• RTECS：SM1750000
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38; R40

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on Phenol,4-(2-naphthalenylamino)-

Recent Advances in the Study of Phenol,4-(2-naphthalenylamino)- (CAS: 93-45-8)

Phenol,4-(2-naphthalenylamino)- (CAS: 93-45-8) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. Recent studies have focused on elucidating its molecular mechanisms, biological activities, and potential as a lead compound for novel therapeutics. This research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

One of the key areas of investigation has been the compound's role as a fluorescent probe. Researchers have exploited its unique photophysical properties to develop sensors for detecting biomolecules in complex biological systems. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in tracking protein-protein interactions in real-time, offering new insights into cellular signaling pathways. The study highlighted the compound's high quantum yield and stability under physiological conditions, making it a promising tool for live-cell imaging.

In addition to its applications in bioimaging, Phenol,4-(2-naphthalenylamino)- has shown potential as an anticancer agent. A recent preclinical study investigated its effects on various cancer cell lines, revealing significant inhibition of tumor growth through the modulation of key apoptotic pathways. The compound's ability to selectively target cancer cells while sparing normal cells was particularly noteworthy, suggesting its potential as a targeted therapy with minimal side effects. Further mechanistic studies are underway to optimize its pharmacokinetic properties and enhance its therapeutic efficacy.

The compound's interactions with biological macromolecules have also been a focal point of recent research. Molecular docking and dynamics simulations have provided insights into its binding affinities with various enzymes and receptors, shedding light on its potential as a modulator of enzymatic activity. These computational studies, combined with experimental validation, have paved the way for the design of derivatives with improved specificity and potency.

Despite these promising developments, challenges remain in the clinical translation of Phenol,4-(2-naphthalenylamino)-. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further structural optimization and formulation studies. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in overcoming these hurdles and advancing the compound toward clinical applications.

In conclusion, Phenol,4-(2-naphthalenylamino)- (CAS: 93-45-8) represents a versatile compound with diverse applications in chemical biology and pharmaceutical research. Its unique properties and biological activities make it a valuable tool for both basic research and drug development. Continued investigation into its mechanisms of action and therapeutic potential is expected to yield significant advancements in the coming years.